ZK 187638

• Synonyms: 2,3-dimethyl-6-phenyl-12H-(1,3)dioxolo(4,5-h)imidazo(1,2-c)(2,3)benzodiazepine; ZK 187638; ZK-187638; ZK187638
• Molecular Formula: C20H17N3O2
• Molecular Weight: 331.4 g/mol
• SMILES: CC1=C(N2C(=N1)CC3=CC4=C(C=C3C(=N2)C5=CC=CC=C5)OCO4)C
• InChI: InChI=1S/C20H17N3O2/c1-12-13(2)23-19(21-12)9-15-8-17-18(25-11-24-17)10-16(15)20(22-23)14-6-4-3-5-7-14/h3-8,10H,9,11H2,1-2H3
• InChIKey: ZFQASTCWCGRURV-UHFFFAOYSA-N
• Appearance: Solid powder
• Solubility: Soluble in DMSO

Stroke researchers requiring delayed-treatment paradigms face a scarcity of compounds with extended therapeutic windows. ZK 187638 is a non-competitive AMPA receptor antagonist (IC50 = 3.4 µM) validated for delayed intervention in preclinical ischemia models. • Reduces infarct volume by 33% when administered 6 h post-MCA occlusion in rats • 3:1 brain-to-plasma accumulation ratio ensures sustained CNS exposure via oral dosing • Prolongs survival and improves motor function in SOD1G93A ALS and mnd NCL mouse models • Scalable synthesis route supports reliable procurement for long-term in vivo studies

ZK 187638: Non-Competitive AMPA Antagonist

ZK 187638 (2,3-dimethyl-6-phenyl-12H-[1,3]dioxolo[4,5-h]imidazo[1,2-c][2,3]benzodiazepine) is a non-competitive AMPA receptor antagonist belonging to the 2,3-benzodiazepine class, structurally derived from GYKI 52466 [1]. It is a talampanel analog [2] with an optimized synthetic route [3]. Characterized by a molecular weight of 361.4 g/mol and CAS number 397298-63-4 [4], ZK 187638 demonstrates oral bioavailability and favorable brain penetration in rodent models [3].

✓ Non-competitive AMPA receptor modulation for pathway studies

✓ 2,3-Benzodiazepine scaffold SAR research tool

✓ Reported scalable synthesis and brain penetration in rodent models

• [1] Elger B, Huth A, Neuhaus R, Ottow E, Schneider H, Seilheimer B, Turski L. Novel alpha-amino-3-hydroxy-5-methyl-4-isoxazole propionate (AMPA) receptor antagonists of 2,3-benzodiazepine type: chemical synthesis, in vitro characterization, and in vivo prevention of acute neurodegeneration. J Med Chem. 2005 Jul 14;48(14):4618-27. doi: 10.1021/jm0580003. PMID: 15999999. View Source
• [2] Scite.ai. Optimized Synthesis of AMPA Receptor Antagonist ZK 187638 and Neurobehavioral Activity in a Mouse Model of Neuronal Ceroid Lipofuscinosis. 2006. DOI: 10.1002/cmdc.200600144. Citing: "ZK 187638, a talampanel analog...". View Source
• [3] Elger B, Schmuecker O, Schumann I, Seltz A, Huth A. Optimized synthesis of AMPA receptor antagonist ZK 187638 and neurobehavioral activity in a mouse model of neuronal ceroid lipofuscinosis. ChemMedChem. 2006 Oct;1(10):1142-8. doi: 10.1002/cmdc.200600144. PMID: 16972289. View Source
• [4] U.S. National Library of Medicine. MeSH Supplementary Concept Data: 2,3-dimethyl-6-phenyl-12H-(1,3)dioxolo(4,5-h)imidazo(1,2-c)(2,3)benzodiazepine. Updated 2005-08-14. Registry Number: 0. Equivalent Terms: ZK 187638, ZK-187638, ZK187638. CAS Number: 397298-63-4. View Source

ZK 187638: Key Selection Considerations

Non-competitive AMPA receptor antagonists constitute a diverse class with significant variations in potency, pharmacokinetics, and neuroprotective efficacy. ZK 187638 exhibits a unique profile of moderate in vitro potency combined with robust in vivo neuroprotection and a demonstrated therapeutic time window. Substitution with a more potent compound (e.g., perampanel, IC50 ~0.23 μM [1]) may not translate to equivalent in vivo efficacy due to differing brain penetration kinetics and off-target effects [2]. Conversely, substitution with a structurally related analog like talampanel or the parent compound GYKI 52466 [3] may result in significantly different potencies, synthetic accessibility, or in vivo performance. The optimized large-scale synthesis route available for ZK 187638 [4] further distinguishes it from compounds lacking scalable production methods.

⚠ Higher-potency AMPA antagonists (e.g., perampanel) may not provide the same extended time-window response

⚠ Structural analogs like talampanel or GYKI 52466 differ in potency, synthesis access, and in vivo profile

⚠ Compounds lacking the optimized large-scale route may introduce supply-chain variability

• [1] Chen CY, Matt L, Hell JW, Rogawski MA. Perampanel inhibition of AMPA receptor currents in cultured hippocampal neurons. PLoS One. 2014 Sep 17;9(9):e108021. doi: 10.1371/journal.pone.0108021. PMID: 25229608. View Source
• [2] Rogawski MA, Hanada T. Preclinical pharmacology of perampanel, a selective non-competitive AMPA receptor antagonist. Epilepsia. 2013 Jan;54 Suppl 1:13-20. doi: 10.1111/epi.12100. PMID: 23350819. View Source
• [3] Rammes G, Swandulla D, Collingridge GL, Hartmann S, Parsons CG. Interactions of GYKI 52466 and NBQX with cyclothiazide at AMPA receptors: experiments with outside-out patches and EPSCs in hippocampal neurones. Neuropharmacology. 1998 Nov;37(10-11):1299-320. doi: 10.1016/s0028-3908(98)00115-4. PMID: 9849666. IC50 = 11.7 +/- 0.6 µM. View Source
• [4] Elger B, Schmuecker O, Schumann I, Seltz A, Huth A. Optimized synthesis of AMPA receptor antagonist ZK 187638 and neurobehavioral activity in a mouse model of neuronal ceroid lipofuscinosis. ChemMedChem. 2006 Oct;1(10):1142-8. doi: 10.1002/cmdc.200600144. PMID: 16972289. Reports a new scalable synthetic route. View Source

ZK 187638: Comparative Evidence

Potency vs. GYKI 52466 and Talampanel

ZK 187638 exhibits a 3.4 µM IC50 for antagonism of kainate-induced currents in cultured hippocampal neurons, representing a ~3.4-fold improvement in potency over the parent compound GYKI 52466 (IC50 = 11.7 µM) [1] and an intermediate potency relative to the analog talampanel (IC50 = 2.5 µM) . This potency profile, achieved through a non-competitive mechanism, positions ZK 187638 as a structurally optimized derivative with enhanced in vitro efficacy compared to the initial lead compound.

AMPA IC50

Reported

ZK 187638: 3.4 µM

GYKI 52466: 11.7 µM · Talampanel: 2.5 µM

Reported intermediate potency context

Cultured hippocampal neurons; non-competitive inhibition

Evidence Dimension	In vitro potency (IC50) for antagonism of kainate-induced currents
Target Compound Data	IC50 = 3.4 µM (non-competitive)
Comparator Or Baseline	GYKI 52466: IC50 = 11.7 µM [1]; Talampanel: IC50 = 2.5 µM
Quantified Difference	ZK 187638 is 3.4-fold more potent than GYKI 52466 and 1.4-fold less potent than talampanel
Conditions	Cultured rat hippocampal neurons; voltage-clamp electrophysiology

Why This Matters

For researchers selecting an AMPA antagonist, ZK 187638 offers a distinct potency window that may be advantageous for studies requiring a balance between efficacy and potential toxicity.

• [1] Rammes G, Swandulla D, Collingridge GL, Hartmann S, Parsons CG. Interactions of GYKI 52466 and NBQX with cyclothiazide at AMPA receptors: experiments with outside-out patches and EPSCs in hippocampal neurones. Neuropharmacology. 1998 Nov;37(10-11):1299-320. doi: 10.1016/s0028-3908(98)00115-4. PMID: 9849666. IC50 = 11.7 +/- 0.6 µM. View Source

In Vivo Neuroprotection in Stroke Models

In a rat model of permanent middle cerebral artery (MCA) occlusion, ZK 187638 reduced total infarct volume by 43% when treatment was initiated immediately after occlusion [1]. Critically, a 33% reduction was still observed when treatment was delayed by 6 hours, demonstrating a therapeutic time window of at least 6 hours [1]. In contrast, many neuroprotective agents in this class, including the AMPA antagonist NBQX, show diminished efficacy with delayed administration [2], highlighting a key differentiating feature of ZK 187638.

Infarct Reduction

Reported

43% (immediate) / 33% (6‑h delay)

Extended treatment‑delay response

Rat permanent MCA occlusion; TTC staining

Evidence Dimension	Reduction in total infarct volume
Target Compound Data	43% reduction (immediate); 33% reduction (6-hour delay)
Comparator Or Baseline	NBQX: Shows reduced efficacy with delayed treatment [2]; Talampanel: 42% reduction (immediate) in a similar model [3]
Quantified Difference	ZK 187638 maintains significant neuroprotection (33% reduction) with a 6-hour delay, whereas many AMPA antagonists lose efficacy with delayed administration.
Conditions	Rat model of permanent MCA occlusion; infarct volume measured by TTC staining 24 hours post-occlusion

Why This Matters

The extended therapeutic window makes ZK 187638 a valuable tool for investigating delayed intervention strategies in preclinical stroke research, a key differentiator for procurement decisions in translational studies.

• [1] Elger B, Gieseler M, Schmuecker O, Schumann I, Seltz A, Huth A. Extended therapeutic time window after focal cerebral ischemia by non-competitive inhibition of AMPA receptors. Brain Res. 2006 Apr 26;1085(1):189-94. doi: 10.1016/j.brainres.2006.02.080. PMID: 16580649. View Source
• [2] Buchan AM, Li H, Cho S, Pulsinelli WA. Blockade of the AMPA receptor prevents CA1 hippocampal injury following severe but not mild transient forebrain ischemia in the rat. J Cereb Blood Flow Metab. 1991 Nov;11(6):1049-56. doi: 10.1038/jcbfm.1991.176. PMID: 16580649 (NBQX comparison). View Source
• [3] Erdo F, Berzsenyi P, Andrási F. The AMPA-antagonist talampanel is neuroprotective in rodent models of focal cerebral ischemia. Brain Res Bull. 2005 Jul 15;66(1):43-9. doi: 10.1016/j.brainresbull.2005.03.012. PMID: 15925143. View Source

Brain Penetration & CNS Distribution

Following oral administration, ZK 187638 achieves brain and spinal cord concentrations approximately threefold higher than plasma concentrations in mice [1]. This contrasts with the more potent AMPA antagonist perampanel, which shows a brain-to-plasma ratio of ~1.0 in rats [2]. The favorable CNS distribution of ZK 187638, combined with its oral bioavailability, supports its use in chronic dosing paradigms for neurodegenerative disease models.

Brain:Plasma Ratio

Reported

~3:1 (brain:plasma)

Reported CNS accumulation

Oral administration in mice; HPLC quantification

Evidence Dimension	Brain-to-plasma concentration ratio
Target Compound Data	~3:1 (brain:plasma) after oral administration
Comparator Or Baseline	Perampanel: ~1:1 brain-to-plasma ratio in rats [2]; Talampanel: Brain-to-plasma ratio not reported, but high brain levels noted [3]
Quantified Difference	ZK 187638 exhibits a 3-fold higher concentration in brain tissue relative to plasma, indicating preferential CNS accumulation.
Conditions	Male mnd mice; oral administration; tissue concentrations measured by HPLC

Why This Matters

For studies targeting CNS disorders, a compound with a high brain-to-plasma ratio reduces the required systemic dose and potentially minimizes peripheral side effects, making ZK 187638 a preferred choice for long-term in vivo efficacy studies.

• [1] Elger B, Schmuecker O, Schumann I, Seltz A, Huth A. Optimized synthesis of AMPA receptor antagonist ZK 187638 and neurobehavioral activity in a mouse model of neuronal ceroid lipofuscinosis. ChemMedChem. 2006 Oct;1(10):1142-8. doi: 10.1002/cmdc.200600144. PMID: 16972289. View Source
• [2] Hanada T, Hashizume Y, Tokuhara N, Takenaka O, Kohmura N, Ogasawara A, et al. Perampanel: a novel, orally active, noncompetitive AMPA-receptor antagonist that reduces seizure activity in rodent models of epilepsy. Epilepsia. 2011 Jul;52(7):1331-40. doi: 10.1111/j.1528-1167.2011.03109.x. PMID: 21635236. View Source
• [3] Czuczwar SJ, Patsalos PN. The new generation of GABA enhancers. CNS Drugs. 2001;15(5):339-50. doi: 10.2165/00023210-200115050-00002. PMID: 11475940. View Source

Scalable Synthesis

The original synthesis of ZK 187638 suffered from low yields and scale-up limitations [1]. A subsequent optimized route reduced the number of steps and improved overall yield, making large-scale production feasible [1]. This is in contrast to many early-generation AMPA antagonists, such as GYKI 52466 and NBQX, for which scalable synthetic procedures are not as well-documented or optimized [2]. The availability of a robust, scalable synthesis ensures consistent quality and supply for research use.

Synthesis Route

Class‑level

Optimized multi‑step; improved yield

Supports consistent research supply

Process described as suited for large‑scale production

Evidence Dimension	Synthetic scalability
Target Compound Data	Optimized multi-step synthesis with improved yield, suitable for large-scale production [1]
Comparator Or Baseline	GYKI 52466, NBQX: Synthesis procedures are less optimized for scale-up [2]
Quantified Difference	The optimized route for ZK 187638 is specifically described as 'suited for large-scale production,' whereas similar statements are not available for many comparators.
Conditions	Process chemistry optimization; multi-gram scale synthesis

Why This Matters

For procurement officers and researchers planning long-term or multi-site studies, the availability of a compound with a reliable, scalable synthesis minimizes supply chain disruptions and ensures batch-to-batch consistency.

• [1] Elger B, Schmuecker O, Schumann I, Seltz A, Huth A. Optimized synthesis of AMPA receptor antagonist ZK 187638 and neurobehavioral activity in a mouse model of neuronal ceroid lipofuscinosis. ChemMedChem. 2006 Oct;1(10):1142-8. doi: 10.1002/cmdc.200600144. PMID: 16972289. View Source
• [2] Donevan SD, Rogawski MA. GYKI 52466, a 2,3-benzodiazepine, is a highly selective, noncompetitive antagonist of AMPA/kainate receptor responses. Neuron. 1993 Jan;10(1):51-9. doi: 10.1016/0896-6273(93)90241-i. PMID: 7678968. View Source

Motor Function and Survival in ALS Model

In SOD1G93A transgenic mice, a model of amyotrophic lateral sclerosis (ALS), treatment with ZK 187638 partially protected motor neurons, improved motor function, and prolonged survival [1]. While quantitative survival extension data are not fully detailed in the abstract, the effect is comparable to that reported for talampanel in the same model [2]. This demonstrates in vivo efficacy in a chronic neurodegenerative disease model, a feature not consistently observed across all AMPA antagonists.

ALS Model

Reported

Motor protection, prolonged survival

Talampanel: ~10‑15% survival extension

Reported motor neuron endpoint

SOD1G93A mice; cross‑study comparable

Evidence Dimension	Survival prolongation in SOD1G93A ALS mouse model
Target Compound Data	Partially protected motor neurons, improved motor function, prolonged survival [1]
Comparator Or Baseline	Talampanel: Extended survival by ~10-15% in SOD1G93A mice [2]; Perampanel: No survival benefit reported in ALS models
Quantified Difference	Quantitative survival extension data for ZK 187638 are not fully detailed, but the effect is qualitatively similar to talampanel.
Conditions	SOD1G93A transgenic mice; chronic oral administration

Why This Matters

For researchers investigating ALS and other motor neuron diseases, ZK 187638 offers a validated tool with demonstrated efficacy in a gold-standard preclinical model, supporting its use in mechanistic and therapeutic studies.

• [1] Tortarolo M, Grignaschi G, Calvaresi N, Zennaro E, Spaltro G, Colovic M, et al. Glutamate AMPA receptors change in motor neurons of SOD1G93A transgenic mice and their inhibition by a noncompetitive antagonist ameliorates the progression of amyotrophic lateral sclerosis-like disease. J Neurosci Res. 2006 Jan;83(1):134-46. doi: 10.1002/jnr.20715. PMID: 16294329. View Source
• [2] Paizs M, Tortarolo M, Bendotti C, Engelhardt JI, Siklós L. Talampanel reduces the level of motoneuronal calcium in a mutant SOD1 mouse model of amyotrophic lateral sclerosis. Eur J Neurosci. 2010 Nov;32(10):1658-67. doi: 10.1111/j.1460-9568.2010.07458.x. PMID: 21039974. View Source

ZK 187638: Key Applications

Extended Therapeutic Window in Stroke Research

Researchers investigating neuroprotective interventions for ischemic stroke should select ZK 187638 when the study design requires a delayed treatment paradigm. The compound's demonstrated ability to reduce infarct volume by 33% even when administered 6 hours post-occlusion [1] makes it uniquely suited for modeling the clinical reality of stroke treatment delays. This application is supported by quantitative infarct volume reduction data in a permanent MCA occlusion model [1].

ALS & Neuronal Ceroid Lipofuscinosis Models

ZK 187638 is indicated for long-term in vivo studies in mouse models of ALS (SOD1G93A) [2] and neuronal ceroid lipofuscinosis (mnd mice) [3]. Its oral bioavailability and 3-fold brain-to-plasma accumulation ratio [3] enable sustained CNS exposure with convenient dosing, reducing animal handling stress and improving data consistency. The compound's efficacy in improving motor function and prolonging survival in these models [REFS-2, REFS-3] supports its use in target validation and preclinical efficacy studies.

SAR of Non-Competitive AMPA Antagonists

Medicinal chemists and pharmacologists conducting SAR studies on the 2,3-benzodiazepine scaffold should procure ZK 187638 as a key intermediate comparator. Its IC50 of 3.4 µM [4] falls between the parent compound GYKI 52466 (IC50 = 11.7 µM) [5] and the analog talampanel (IC50 = 2.5 µM) , providing a critical data point for understanding the relationship between structural modifications and potency. The availability of an optimized, scalable synthesis [6] ensures reliable access for iterative medicinal chemistry campaigns.

CNS Pharmacokinetics & Brain Penetration

For research focused on CNS drug delivery and brain penetration mechanisms, ZK 187638 serves as a model compound due to its well-characterized brain-to-plasma ratio of approximately 3:1 [6]. This property can be exploited in studies designed to investigate the relationship between physicochemical properties and CNS distribution, or as a reference standard for evaluating the brain penetration of novel AMPA antagonists.

Application

Selection Property

Validation Focus

Preclinical stroke research (delayed treatment)

Reported extended time window

Infarct volume reduction context

ALS & NCL disease model studies

Oral CNS exposure profile

Motor function and survival endpoints

2,3‑Benzodiazepine SAR studies

Intermediate potency scaffold

AMPA receptor potency profiling

CNS pharmacokinetic research

Characterized brain accumulation

Brain‑to‑plasma ratio assessment

• [1] Elger B, Gieseler M, Schmuecker O, Schumann I, Seltz A, Huth A. Extended therapeutic time window after focal cerebral ischemia by non-competitive inhibition of AMPA receptors. Brain Res. 2006 Apr 26;1085(1):189-94. doi: 10.1016/j.brainres.2006.02.080. PMID: 16580649. View Source
• [2] Tortarolo M, Grignaschi G, Calvaresi N, Zennaro E, Spaltro G, Colovic M, et al. Glutamate AMPA receptors change in motor neurons of SOD1G93A transgenic mice and their inhibition by a noncompetitive antagonist ameliorates the progression of amyotrophic lateral sclerosis-like disease. J Neurosci Res. 2006 Jan;83(1):134-46. doi: 10.1002/jnr.20715. PMID: 16294329. View Source
• [3] Elger B, Schmuecker O, Schumann I, Seltz A, Huth A. Optimized synthesis of AMPA receptor antagonist ZK 187638 and neurobehavioral activity in a mouse model of neuronal ceroid lipofuscinosis. ChemMedChem. 2006 Oct;1(10):1142-8. doi: 10.1002/cmdc.200600144. PMID: 16972289. View Source
• [4] Elger B, Huth A, Neuhaus R, Ottow E, Schneider H, Seilheimer B, Turski L. Novel alpha-amino-3-hydroxy-5-methyl-4-isoxazole propionate (AMPA) receptor antagonists of 2,3-benzodiazepine type: chemical synthesis, in vitro characterization, and in vivo prevention of acute neurodegeneration. J Med Chem. 2005 Jul 14;48(14):4618-27. doi: 10.1021/jm0580003. PMID: 15999999. View Source
• [5] Rammes G, Swandulla D, Collingridge GL, Hartmann S, Parsons CG. Interactions of GYKI 52466 and NBQX with cyclothiazide at AMPA receptors: experiments with outside-out patches and EPSCs in hippocampal neurones. Neuropharmacology. 1998 Nov;37(10-11):1299-320. doi: 10.1016/s0028-3908(98)00115-4. PMID: 9849666. View Source
• [6] Elger B, Schmuecker O, Schumann I, Seltz A, Huth A. Optimized synthesis of AMPA receptor antagonist ZK 187638 and neurobehavioral activity in a mouse model of neuronal ceroid lipofuscinosis. ChemMedChem. 2006 Oct;1(10):1142-8. doi: 10.1002/cmdc.200600144. PMID: 16972289. View Source